Cas no 6985-35-9 (Bourjotinolone A)

• Product Name: Bourjotinolone A
• CAS No: 6985-35-9
• MF: C₃₀H₄₈O₄
• MW: 472.70
• CID: 516407
• PubChem ID: 91895451
• Update Time: 2025-04-29

Bourjotinolone A Chemical and Physical Properties

Names and Identifiers

• Lanost-7-en-3-one,21,24-epoxy-23,25-dihydroxy-, (13a,14b,17a,20S,23R,24S)-
• BourjotinoloneA (7CI)
• Bourjotinolone A
• (13alpha,14beta,17alpha,20S,23R,24S)-21,24-Epoxy-23,25-dihydroxylanost-7-en-3-one
• [ "21", "24R-Epoxy-23R", "25-dihydroxytirucall-7-en-3-one" ]
• (13,14,17,20S,23R,24S)-21,24-Epoxy-23,25-dihydroxylanost-7-en-3-one
• CHEMBL4203651
• FS-8971
• AKOS032962109
• 21
• Compound NP-021293
• (13alpha,14beta,17alpha,20S,23R,24S)-21,24-Epoxy-23,25-dihydroxy-5alpha-lanost-7-en-3-one
• AKOS040737843
• (5R,9R,10R,13S,14S,17S)-17-[(3S,5R,6S)-5-hydroxy-6-(2-hydroxypropan-2-yl)oxan-3-yl]-4,4,10,13,14-pentamethyl-1,2,5,6,9,11,12,15,16,17-decahydrocyclopenta[a]phenanthren-3-one
• AKOS040763045
• CHEMBL3957344

• Inchi： 1S/C30H48O4/c1-26(2)23-9-8-21-20(28(23,5)13-12-24(26)32)11-15-29(6)19(10-14-30(21,29)7)18-16-22(31)25(34-17-18)27(3,4)33/h8,18-20,22-23,25,31,33H,9-17H2,1-7H3/t18-,19+,20+,22-,23+,25-,28-,29+,30-/m1/s1
• InChI Key： RNETYSXHFSDFMM-GPWRYVIMSA-N
• SMILES： O1[C@@H](C(C)(C)O)[C@@H](C[C@H](C1)[C@@H]1CC[C@]2(C)C3=CC[C@H]4C(C)(C)C(CC[C@]4(C)[C@H]3CC[C@]21C)=O)O

Computed Properties

• Exact Mass: 472.35500
• Monoisotopic Mass: 472.35526001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 2
• Complexity: 888
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 583.1±50.0 °C at 760 mmHg
• Flash Point: 182.2±23.6 °C
• PSA: 66.76000
• LogP: 5.69760
• Vapor Pressure: 0.0±3.7 mmHg at 25°C

Bourjotinolone A Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids